2-(3-amino-1H-1,2,4-triazol-1-yl)acetohydrazide

• IUPAC Name: 2-(3-amino-1,2,4-triazol-1-yl)acetohydrazide
• InChI: InChI=1S/C4H8N6O/c5-4-7-2-10(9-4)1-3(11)8-6/h2H,1,6H2,(H2,5,9)(H,8,11)
• InChI Key: ACGVQDFRGRKMGS-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=NN1CC(=O)NN)N
• Molecular Formula: C4H8N6O
• DSSTOX Substance ID: DTXSID901234269
• Molecular Weight: 156.15 g/mol
• CAS No.: 832737-88-9

Description

2-(3-amino-1H-1,2,4-triazol-1-yl)acetohydrazide is a useful research compound. Its molecular formula is C4H8N6O and its molecular weight is 156.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Physico-Chemical Properties

2-(3-amino-1H-1,2,4-triazol-1-yl)acetohydrazide and its derivatives are of great interest in the field of synthesis and physico-chemical studies. Safonov (2018) reports the synthesis of various 2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides derivatives, highlighting their significance in creating low-toxic and highly active substances. These compounds exhibit notable biological activity, making them a subject of extensive research. The study involved synthesizing these derivatives and analyzing their physico-chemical properties using techniques like chromatography-mass spectral studies and 1H-NMR spectroscopy (Safonov, 2018).

Antimicrobial and Enzyme Inhibition Activities

Derivatives of this compound show promising results in antimicrobial activities and enzyme inhibition. Demirbaş et al. (2010) synthesized biheterocyclic compounds containing 1,2,4-triazol-3-one and 1,3,4-thiadiazole moieties starting from 2-(4-amino-3-(4-chlorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetohydrazide. These compounds exhibited good antimicrobial activities against test microorganisms, comparable to ampicillin. Additionally, the study by Bekircan et al. (2015) synthesized novel heterocyclic compounds from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, revealing their potential in lipase and α-glucosidase inhibition (Demirbaş et al., 2010); (Bekircan et al., 2015).

Mechanism of Action

Target of Action

It is known that similar compounds, such as 3-amino-1,2,4-triazole, act as inhibitors of peroxidase enzymes . These enzymes play a crucial role in various biological processes, including cellular metabolism and defense mechanisms.

Mode of Action

Based on the known actions of similar compounds, it can be inferred that it might interact with its target enzymes and inhibit their activity . This inhibition could lead to changes in the biochemical processes controlled by these enzymes.

Pharmacokinetics

It is soluble in water, methanol, ethanol, and chloroform, and sparingly soluble in ethyl acetate . This solubility profile suggests that it could have good bioavailability.

Biochemical Analysis

Biochemical Properties

2-(3-amino-1H-1,2,4-triazol-1-yl)acetohydrazide plays a crucial role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It has been reported to inhibit catalase, an enzyme responsible for the decomposition of hydrogen peroxide into water and oxygen . This inhibition leads to an increase in hydrogen peroxide levels, which can induce oxidative stress and activate compensatory mechanisms involving glutathione peroxidase and glutathione reductase . Additionally, this compound interacts with imidazoleglycerol-phosphate dehydratase, an enzyme involved in histidine biosynthesis, acting as a competitive inhibitor .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s inhibition of catalase leads to increased hydrogen peroxide levels, which can affect cell signaling pathways such as the MAPK/ERK pathway, known for its role in cell proliferation and differentiation . Furthermore, the oxidative stress induced by elevated hydrogen peroxide levels can alter gene expression patterns, leading to changes in cellular metabolism and potentially triggering apoptosis in certain cell types .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active site of catalase, inhibiting its activity and preventing the breakdown of hydrogen peroxide . This binding interaction is crucial for the compound’s ability to induce oxidative stress. Additionally, as a competitive inhibitor of imidazoleglycerol-phosphate dehydratase, this compound interferes with histidine biosynthesis, which can impact protein synthesis and cellular growth .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but its activity can diminish over extended periods due to gradual degradation . Long-term exposure to the compound can lead to sustained oxidative stress, affecting cellular homeostasis and potentially causing chronic cellular damage .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can induce mild oxidative stress, which may activate protective cellular mechanisms without causing significant damage . At high doses, the compound’s inhibitory effects on catalase and imidazoleglycerol-phosphate dehydratase can lead to severe oxidative stress, resulting in cellular toxicity and adverse effects such as tissue damage and organ dysfunction . These threshold effects highlight the importance of dosage optimization in experimental settings.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. Its inhibition of catalase affects the hydrogen peroxide detoxification pathway, leading to increased oxidative stress . The compound also impacts the histidine biosynthesis pathway by inhibiting imidazoleglycerol-phosphate dehydratase, which can alter metabolic flux and affect the levels of histidine and related metabolites . These interactions underscore the compound’s potential to modulate metabolic processes and influence cellular function.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound’s hydrophilic nature allows it to diffuse readily through aqueous environments, facilitating its distribution within cells . Additionally, specific transporters may facilitate its uptake and accumulation in certain tissues, influencing its localization and activity . These transport mechanisms are essential for understanding the compound’s bioavailability and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. The compound is known to localize primarily in the cytoplasm, where it interacts with catalase and other enzymes . Its presence in the cytoplasm allows it to modulate oxidative stress and influence cellular metabolism. Additionally, post-translational modifications and targeting signals may direct the compound to specific subcellular compartments, further refining its activity and effects .